Cas no 533868-38-1 (4-(diethylsulfamoyl)-N-(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide)

• Product Name: 4-(diethylsulfamoyl)-N-(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• CAS No: 533868-38-1
• MF: C₂₁H₂₅N₃O₄S₂
• MW: 447.570902585983
• CID: 6207452
• PubChem ID: 2152317
• Update Time: 2025-07-15

4-(diethylsulfamoyl)-N-(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide Chemical and Physical Properties

Names and Identifiers

• 4-(diethylsulfamoyl)-N-(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide
• SR-01000118781
• 4-(diethylsulfamoyl)-N-(3-ethyl-4-methoxy-1,3-benzothiazol-2-ylidene)benzamide
• Oprea1_393466
• (Z)-4-(N,N-diethylsulfamoyl)-N-(3-ethyl-4-methoxybenzo[d]thiazol-2(3H)-ylidene)benzamide
• SR-01000118781-1
• AKOS024583356
• 4-(diethylsulfamoyl)-N-[(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidene]benzamide
• F0557-0062
• 533868-38-1

• Inchi： 1S/C21H25N3O4S2/c1-5-23(6-2)30(26,27)16-13-11-15(12-14-16)20(25)22-21-24(7-3)19-17(28-4)9-8-10-18(19)29-21/h8-14H,5-7H2,1-4H3/b22-21-
• InChI Key： GKRPIWGVNGZPHR-DQRAZIAOSA-N
• SMILES： S(C1C=CC(C(/N=C2/N(CC)C3C(=CC=CC=3S/2)OC)=O)=CC=1)(N(CC)CC)(=O)=O

Computed Properties

• Exact Mass: 447.12864863g/mol
• Monoisotopic Mass: 447.12864863g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 113Ų

Additional information on 4-(diethylsulfamoyl)-N-(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide

4-(Diethylsulfamoyl)-N-(2Z)-3-Ethyl-4-Methoxy-2,3-Dihydro-1,3-Benzothiazol-2-Ylidenebenzamide (CAS No. 533868-38-1): A Comprehensive Overview

4-(Diethylsulfamoyl)-N-(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide (CAS No. 533868-38-1) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, often referred to by its CAS number for brevity, exhibits unique structural and functional properties that make it a promising candidate for various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential therapeutic uses of this compound.

The chemical structure of 4-(diethylsulfamoyl)-N-(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide is characterized by a benzothiazole core linked to a benzamide moiety through an imine bond. The presence of the diethylsulfamoyl group and the methoxy substituent on the benzothiazole ring adds to its complexity and contributes to its unique pharmacological profile. The imine bond is particularly noteworthy as it can undergo tautomerization, which may influence the compound's biological activity.

The synthesis of 4-(diethylsulfamoyl)-N-(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide typically involves a multi-step process. One common approach is to start with the formation of the benzothiazole core through a cyclization reaction. This is followed by the introduction of the methoxy and ethyl substituents. The final step involves the condensation of the benzothiazole derivative with an appropriate amine to form the imine bond. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for research and development purposes.

In terms of biological activity, 4-(diethylsulfamoyl)-N-(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has shown promising results in various in vitro and in vivo studies. One of its key properties is its ability to inhibit specific enzymes involved in inflammatory pathways. For instance, it has been reported to exhibit potent anti-inflammatory effects by inhibiting cyclooxygenase (COX) enzymes. This makes it a potential candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

Additionally, 4-(diethylsulfamoyl)-N-(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide has demonstrated antitumor activity in preclinical studies. Research has shown that it can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. This property has sparked interest in its potential use as an anticancer agent, particularly for solid tumors such as breast cancer and colorectal cancer.

The pharmacokinetic properties of 4-(diethylsulfamoyl)-N-(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-ylidenebenzamide have also been investigated. Studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile, which are crucial factors for its potential clinical application. However, further research is needed to optimize its formulation and dosing regimens to ensure maximum efficacy and safety.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(diethylsulfamoyl)-N-(2Z)-3-ethyl-4-methoxy-2,3-dihydro-1,3-benzothiazol-2-yli​denebenzamide in human subjects. Early results from phase I trials have been encouraging, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for more advanced clinical trials to further assess its therapeutic potential.

In conclusion, 4-(diethylsulfamoyl)-N-(2Z)-3-ethyl-4-methoxy-2,3-dihydro​1,3-benzothiazol​‌​‌​‌​‌​​‌​​‌​​‌​​​​​​​‌​​​​​‌​​​​​​‌​​​‌​‌​‌​‌​​​​‍‍‍‍‍‍‍‍‍‍‍‍‌‌‌​‌‎‎‎‎‎‎‎‎‎‎‎‎‎         -ylidenebenzamide (CAS No. 533868‑‐‑‐‑‐‑‐‑‐‑‐‑‐‑‐‑‐‑‐‑‐1) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences.